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Compound of Interest

Compound Name: TG6-10-1

Cat. No.: B15617686 Get Quote

For researchers, scientists, and drug development professionals utilizing TG6-10-1, a potent

and selective EP2 receptor antagonist, understanding the proper disposal procedures is crucial

for maintaining laboratory safety and environmental responsibility. While TG6-10-1 is not

classified as a hazardous substance under REACH regulations, necessitating a specific safety

data sheet for disposal, adherence to best practices for chemical and laboratory waste

management is essential.[1][2]

TG6-10-1 is a cell-permeable, 3-acryl-acrylamide derivative with a molecular weight of 448.43.

[3] It is typically supplied as a white powder and is soluble in DMSO.[3] These characteristics

inform the appropriate streams for its disposal.

Quantitative Data Summary
For clarity and easy comparison, the pertinent details of TG6-10-1 are summarized in the table

below.
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Property Value Source

Chemical Name

(E)-N-(2-(2-

(trifluoromethyl)-1H-indol-1-

yl)ethyl)-3-(3,4,5-

trimethoxyphenyl)acrylamide

Sigma-Aldrich

CAS Number 1415716-58-3 Sigma-Aldrich[3]

Molecular Formula C₂₃H₂₃F₃N₂O₄ Sigma-Aldrich[3]

Molecular Weight 448.43 g/mol Sigma-Aldrich[3]

Appearance White powder Sigma-Aldrich[3]

Solubility DMSO: 100 mg/mL Sigma-Aldrich[3]

Hazard Classification

Not a hazardous substance

according to Regulation (EC)

No. 1907/2006 (REACH)

Merck Millipore[1][2]

Storage Temperature 2-8°C Sigma-Aldrich[3]

Experimental Protocols for Disposal
Given that TG6-10-1 is not deemed hazardous, the primary goal for its disposal is to prevent its

release into the environment and to manage the associated waste streams (e.g., solvents,

contaminated labware) appropriately. The following protocols are based on general laboratory

waste guidelines.

Disposal of Unused Solid TG6-10-1
Waste Collection: Collect any unused or expired solid TG6-10-1 in a clearly labeled, sealed

container. The label should include the chemical name and quantity.

Waste Stream: Dispose of the container in the non-hazardous chemical waste stream.

Consult your institution's specific guidelines for non-hazardous solid waste disposal.

Disposal of TG6-10-1 Solutions (e.g., in DMSO)
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Waste Collection: Collect solutions of TG6-10-1 in a designated, sealed, and properly

labeled waste container for chemical waste. The label must clearly indicate the contents,

including the solvent (e.g., "TG6-10-1 in DMSO").

Solvent Considerations: Since DMSO is a common solvent for TG6-10-1, the waste should

be managed as a chemical waste stream, adhering to your institution's procedures for

flammable or combustible solvent waste.

Avoid Drain Disposal: Do not dispose of TG6-10-1 solutions down the drain.

Disposal of Contaminated Labware
Sharps: Needles, syringes, and other sharps contaminated with TG6-10-1 should be placed

in a designated sharps container for proper disposal.

Glassware and Plasticware: Contaminated glassware and plasticware (e.g., pipette tips,

centrifuge tubes) should be collected in a designated container for solid laboratory waste. If

the items are not broken, they can be rinsed with an appropriate solvent (e.g., ethanol) to

remove residual TG6-10-1, and the rinsate should be collected as chemical waste. The

cleaned labware can then be disposed of according to standard laboratory procedures.

Visualizing the Disposal Workflow
To provide a clear, at-a-glance understanding of the disposal process, the following diagram

illustrates the decision-making and steps involved.
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Caption: Disposal workflow for various forms of TG6-10-1 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15617686#tg6-10-1-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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